Cas no 1095351-17-9 (N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide
• CAS No: 1095351-17-9
• MF: C₁₅H₁₄ClNO₃S
• MW: 323.794561862946
• CID: 6450344
• PubChem ID: 8523402
• Update Time: 2025-10-22

N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1095351-17-9
• N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide
• EN300-18164179
• Z45704485

• Inchi： 1S/C15H14ClNO3S/c1-20-15-8-7-13(11-14(15)16)17-21(18,19)10-9-12-5-3-2-4-6-12/h2-11,17H,1H3/b10-9+
• InChI Key： JURNFRDATBKKDC-MDZDMXLPSA-N
• SMILES： ClC1=C(C=CC(=C1)NS(/C=C/C1C=CC=CC=1)(=O)=O)OC

Computed Properties

• Exact Mass: 323.0382922g/mol
• Monoisotopic Mass: 323.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.8Ų

Additional information on N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide (CAS 1095351-17-9)

The compound N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide (CAS 1095351-17-9) is a sulfonamide derivative with a unique structural framework, combining a phenyl ring, a chloro-methoxy substituent, and an ethene sulfonamide moiety. This molecular architecture has garnered attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both chloro and methoxy groups enhances its electronic properties, making it a candidate for drug discovery programs targeting enzyme inhibition or receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide due to its potential as a scaffold for designing novel therapeutics. Its CAS 1095351-17-9 identifier is frequently searched in academic databases, reflecting its relevance in studies related to anti-inflammatory, antimicrobial, or anticancer agents. The compound’s structure-activity relationship (SAR) is a hot topic, with computational chemists leveraging AI-driven molecular modeling to predict its interactions with biological targets.

From a synthetic perspective, N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide is synthesized via sulfonylation reactions, often involving styrene derivatives and sulfonyl chlorides. Its chloro-methoxy substitution pattern is critical for optimizing solubility and bioavailability, a key consideration in drug formulation. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its purity, a common query among laboratory technicians.

Environmental and regulatory aspects of CAS 1095351-17-9 are also under scrutiny. With growing emphasis on green chemistry, researchers explore sustainable synthesis routes to minimize waste. The compound’s biodegradability and ecotoxicological profile are frequently discussed in forums focused on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In summary, N-(3-chloro-4-methoxyphenyl)-2-phenylethene-1-sulfonamide represents a versatile chemical entity with multidisciplinary applications. Its CAS 1095351-17-9 designation serves as a gateway for researchers investigating sulfonamide pharmacology, molecular design, and sustainable synthesis. As the scientific community prioritizes precision medicine and AI-aided drug discovery, this compound’s role is poised to expand, aligning with trends like personalized therapeutics and high-throughput screening.